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Compound of Interest

Compound Name: 2-Carene epoxide

Cat. No.: B8653025

Executive Summary
2,3-Epoxycarane (CAS: 20053-58-1), also known as

-carene epoxide, is a bicyclic monoterpene epoxide derived from the oxidation of 2-carene.
Unlike its more common isomer 3,4-epoxycarane (derived from

-carene), the 2,3-epoxide possesses unique steric strain and reactivity profiles driven by the
proximity of the oxirane ring to the gem-dimethyl cyclopropane system.

This compound serves as a critical chiral building block in the synthesis of complex terpenoids,
fragrances, and pharmacological agents. Its utility lies in its stereospecific ring-opening
reactions, which allow for the controlled introduction of functional groups to generate m-
menthane and p-menthane derivatives.

Chemical Identity & Stereochemistry

The carane system is defined by a fused cyclohexane-cyclopropane skeleton. The numbering
and stereochemistry are critical for accurate identification.
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Parameter

Detail

IUPAC Name

3,7,7-Trimethyl-4-oxatricyclo[4.1.0.0

Jheptane

Common Names

2,3-Epoxycarane;

-Carene oxide; 2-Carene epoxide

CAS Registry Number 20053-58-1
Molecular Formula
Molecular Weight 152.23 g/mol

SMILES

CC1=CCC2C(C1)C2(C)C (Precursor);
CC10cC1c2c(cz(Cc)C)CC (Epoxide)

Stereochemical Configuration

The epoxidation of (+)-2-carene typically occurs trans to the gem-dimethyl cyclopropane ring

due to steric hindrance, yielding

-2,3-epoxycarane (trans-epoxide).

o Key Feature: The "trans" relationship refers to the epoxide oxygen being on the opposite

face of the cyclohexane ring relative to the gem-dimethyl group of the cyclopropane ring.

Physicochemical Profile

Note: Data represents experimental values for the purified trans-isomer unless otherwise

noted.
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Property

Value

Conditions |/ Note

Physical State

Colorless Liquid

Standard Temperature &

Pressure

@ 8 mm Hg (Vacuum

Boiling Point 70.5-71.5°C o
Distillation) [1]
) Estimated based on structural
Density ~0.92 g/cm3 ]
analogues and mixture data [2]
Refractive Index ( Predicted range; specific
1.465 - 1.475 experimental value varies by
) purity
B Ethanol, Diethyl Ether,
Solubility Soluble ]
Chloroform, Dichloromethane
Solubility Insoluble Water

Optical Rotation

Value for derivative
monoacetate; pure epoxide

follows precursor chirality [1]

Spectroscopic Characterization

Precise identification is achieved via Nuclear Magnetic Resonance (NMR). The following shifts

are diagnostic for the 2,3-epoxycarane structure, distinguishing it from the 3,4-isomer.

H-NMR (CDCI , 300 MHz)
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Chemical Shift (

Proton Co -
Envi - Multiplicity Interpretation
nvironmen
ppm)
Doublet ( Diagnostic signal for
Epoxide Methine 2.97 H-2/H-3 at the
H2) epoxide ring.
Characteristic high-
Cyclopropyl 061-1.0 Multiplet field signals of the

carane cyclopropane.

Two gem-dimethyls
Methyl Groups 1.00, 1.02, 1.22 Singlets (C-8, C-9) and one
methyl at C-10.

Ring methylene

Methylene 1.53-1.63 Multiplet
protons (H-5/H-6).

C-NMR (CDCI)

e Epoxide Carbons:

57.85, 58.11 ppm (Characteristic high-field shift for oxirane carbons).
e Cyclopropane Carbons:

16.4, 16.6, 20.7 ppm.
e Methyl Carbons:

21.9, 23.7, 28.9 ppm.

Synthesis & Reactivity Pathways

The utility of 2,3-epoxycarane in drug development stems from its predictable ring-opening

chemistry.

Synthesis Protocol (Prilezhaev Reaction)
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Reagents: (+)-2-Carene, m-Chloroperbenzoic acid (m-CPBA), Dichloromethane (DCM),
NaHCO

Preparation: Dissolve (+)-2-carene (1 eq) in DCM.

Addition: Add m-CPBA (1.1 eq) slowly at 0°C to prevent exotherm-induced rearrangement.

Buffering: Maintain a buffered environment (NaHCO

) to prevent acid-catalyzed ring opening during formation.

Workup: Quench with sodium sulfite (to destroy excess peroxide), wash with bicarbonate,
dry over MgSO

, and concentrate.

Purification: Vacuum distillation (bp 70-71°C @ 8 mmHg).

Reactivity: Acid-Catalyzed Rearrangement

Under acidic conditions, 2,3-epoxycarane undergoes ring contraction or expansion depending
on the specific Lewis acid used. This is a primary route to m-menthenone derivatives.
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Figure 1: Divergent reactivity pathways of 2,3-epoxycarane under acidic conditions.
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Applications in Drug Development

o Chiral Pool Synthesis: Used as a starting material for the synthesis of enantiopure m-
menthane derivatives, which are scaffolds for various bioactive molecules.

e Fragrance Chemistry: Rearrangement products often possess potent olfactory properties
(woody, herbal notes).

e Cannabinoid Synthesis: Intermediates derived from carene epoxides are investigated for
synthesizing non-psychotropic cannabinoid analogs.

Handling & Safety Information

e Hazards: Like most volatile epoxides, 2,3-epoxycarane is an irritant to skin and eyes and a
potential skin sensitizer.

» Storage: Must be stored at < 4°C under an inert atmosphere (Argon/Nitrogen). The strained
ring is susceptible to spontaneous polymerization or hydrolysis if exposed to moisture and
heat.

e Incompatibility: Strong acids, strong bases, and oxidizing agents.

References

o Clark, B. C., et al. "Lewis acid rearrangement of 2,3-epoxycarane. Formation of a novel m-
menthenone.” The Journal of Organic Chemistry 43.3 (1978): 519-521.

e U.S. Patent 6,867,335. "Uncatalysed addition reactions." (2005).[1][2][3][4][5] Describes
synthesis and distillation data (bp 70.5-71.5°C @ 8mm).

e Arbuzov, B. A, et al.lzv. Akad. Nauk SSSR, Ser. Khim. (1969): 2163.[6] (Original NMR
characterization).

e Fringuelli, F., et al. "Recent advances in the chemistry of carenes.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.scribd.com/document/604080236/Patents-and-Designs-Journal
https://www.researchgate.net/publication/388364286_A_REVIEW_OF_THE_QUALITIES_AND_UTILIZATION_OF_WASTE_MATERIALS_IN_WARM_MIX_ASPHALT_CONCRETE
https://www.researchgate.net/publication/320373264_In_vivo_Antimalarial_Activity_of_Solvents_Extracts_of_Alstonia_boonei_Stem_Bark_and_Partial_Characterization_of_Most_Active_Extracts
https://www.researchgate.net/publication/333939418_Synergistic_Toxicity_of_Plant_Essential_Oils_Combined_with_Pyrethroid_Insecticides_against_Blow_Flies_and_the_House_Fly
https://www.researchgate.net/publication/244466924_Large-Scale_Preparation_of_-_p_-Menth-2-ene-18-diol_a_Key_Intermediate_in_the_Synthesis_of_D-9Tetrahydrocannabinol
https://patents.google.com/patent/US4136119A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8653025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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